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Compound of Interest

Compound Name: cis-1,4-Dichloro-2-butene

Cat. No.: B023561 Get Quote

For researchers and scientists in materials science and polymer chemistry, the selection of an

appropriate elastomer is critical for the successful development of new applications. This guide

provides a detailed comparison of the performance of polychloroprene (CR), often synthesized

from intermediates like cis-1,4-dichloro-2-butene, against two common alternatives: Nitrile

Butadiene Rubber (NBR) and Styrene-Butadiene Rubber (SBR). This analysis is supported by

experimental data and standardized testing protocols to aid in material selection.

Quantitative Performance Comparison
The selection of an elastomer is often dictated by its mechanical, thermal, and chemical

resistance properties. The following table summarizes the typical performance characteristics

of Polychloroprene (CR), Nitrile Butadiene Rubber (NBR), and Styrene-Butadiene Rubber

(SBR) based on standardized testing. It is important to note that these values can vary

depending on the specific compound, formulation, and processing conditions.
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Property
Polychloropre
ne (CR)

Nitrile
Butadiene
Rubber (NBR)

Styrene-
Butadiene
Rubber (SBR)

Test Method

Mechanical

Properties

Hardness (Shore

A)
30 - 90 20 - 95[1] 30 - 95[2] ASTM D2240

Tensile Strength

(MPa)
14.3 1.4 - 24.1[1] 3.4 - 20.7[2] ASTM D412

Elongation at

Break (%)
250 350 - 650[1] 450 - 600[2] ASTM D412

Compression Set Fair to Good
Good to

Excellent[1]

Good to

Excellent[2]
ASTM D395

Thermal

Properties

Service

Temperature

Range (°C)

-40 to 121[3][4] -35 to 120[5][6] -46 to 100[7] -

Chemical

Resistance

Oil and Fuel

Resistance
Moderate[4] Excellent[5][8] Poor[2] ASTM D471

Weather and

Ozone

Resistance

Very Good Fair Poor[2] -

Acid Resistance

(Dilute)
Moderate Good[1] Fair to Good[2] ASTM D471

Water

Resistance
Excellent

Good to

Excellent

Good to

Excellent[2]
ASTM D471
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Experimental Protocols
The data presented in this guide is obtained through standardized experimental procedures.

The following are detailed methodologies for key experiments.

ASTM D412: Tensile Properties of Vulcanized Rubber
and Thermoplastic Elastomers
This test method is used to evaluate the tensile (tension) properties of elastomers.[9][10]

Specimen Preparation: Test specimens are cut from a sheet of the elastomer using a die.

The most common shape is a dumbbell (Type C), which has a total length of 115 mm and a

gauge length of 25 mm.[9] The thickness of the specimen is measured at three points within

the gauge length, and the median value is used.[9]

Test Procedure: The specimen is mounted in the grips of a universal testing machine (tensile

tester). The grips are separated at a constant rate, typically 500 ± 50 mm/min, until the

specimen ruptures.[9]

Data Collection: The force required to stretch the specimen and the corresponding

elongation are recorded throughout the test.

Calculated Properties:

Tensile Strength: The maximum stress applied to the specimen before it ruptures.[10]

Elongation at Break: The extent to which the specimen stretches before breaking,

expressed as a percentage of the original gauge length.[10]

Modulus: The stress at a specific elongation (e.g., 100%).

ASTM D395: Compression Set of Rubber
This test method measures the ability of an elastomeric material to return to its original

thickness after being subjected to prolonged compressive stress.[11][12]

Specimen Preparation: Cylindrical disk-shaped specimens are used. The initial thickness of

the specimen is measured.
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Test Procedure (Method B - Constant Deflection): The specimen is placed in a compression

device between two metal plates.[11] Spacer bars are used to compress the specimen to a

constant deflection, typically 25% of its original height.[13] The entire apparatus is then

placed in an oven at a specified temperature (e.g., 70°C or 100°C) for a set duration (e.g., 22

or 70 hours).[11][13]

Data Collection: After the specified time, the fixture is removed from the oven and the

specimen is taken out. After a 30-minute recovery period at room temperature, the final

thickness of the specimen is measured.[11][13]

Calculation: The compression set is calculated as a percentage of the amount the specimen

was originally compressed. A lower percentage indicates better resistance to permanent

deformation.

ASTM D471: Effect of Liquids on Rubber Property
This test method evaluates the resistance of rubber to swelling and degradation when

immersed in various liquids such as oils, fuels, and chemicals.[14][15]

Specimen Preparation: Rectangular specimens (e.g., 25 x 50 x 2 mm) are die-cut from a

sheet of the elastomer.[16] The initial mass and volume of the specimens are measured.

Test Procedure: The specimens are fully immersed in the test liquid in a container. The

container is then stored at a specified temperature for a set duration.

Data Collection: After the immersion period, the specimens are removed, wiped dry, and their

final mass and volume are measured. Other properties, such as hardness and tensile

strength, can also be measured after immersion to assess the extent of degradation.

Calculation: The percentage change in volume and mass are calculated. A smaller change

indicates better resistance to the test liquid.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the general workflow for evaluating the performance of

elastomers and the logical relationship between material synthesis and final application

performance.
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General experimental workflow for elastomer performance testing.
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Relationship between synthesis, properties, and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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